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Compound of Interest

Compound Name:
N-tert-butyl-2-(2-

chlorophenyl)acetamide

Cat. No.: B5738960

Get Quote

Introduction & Scope
The synthesis of N-tert-butyl-2-(2-chlorophenyl)acetamide presents a classic challenge in

amide bond formation: overcoming the steric hindrance of a bulky amine (tert-butylamine) while

managing the electronic effects of an ortho-substituted phenyl ring. This compound serves as a

valuable intermediate in the development of fungicides, herbicides, and pharmaceutical

scaffolds where metabolic stability (conferred by the tert-butyl group) is required.

This guide outlines two distinct protocols:

Method A (Acid Chloride Route): Ideal for gram-scale synthesis where yield and cost-

efficiency are paramount.[1]

Method B (Direct Coupling): Optimized for discovery-scale (milligram) synthesis using

modern coupling reagents (HATU/EDC) to ensure mild conditions.[1]
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The target molecule is disassembled into two primary building blocks: 2-chlorophenylacetic

acid and tert-butylamine.[1]

Target: N-tert-butyl-2-(2-chlorophenyl)acetamide

Amide Disconnection

Precursor A:
2-Chlorophenylacetic Acid

(CAS: 2444-36-2)

Precursor B:
tert-Butylamine
(CAS: 75-64-9)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the primary precursors.

Method A: Acid Chloride Activation (Standard
Protocol)
Rationale: The steric bulk of tert-butylamine can retard nucleophilic attack.[1] Converting the

carboxylic acid to a highly reactive acid chloride ensures complete conversion.[1]

Reagents & Equipment[1][2][3][4][5][6]
Substrate: 2-Chlorophenylacetic acid (1.0 equiv)

Reagent: Thionyl chloride (

) (1.5 equiv) or Oxalyl chloride (1.2 equiv) + DMF (cat.)[1]

Amine:tert-Butylamine (1.2 equiv)[1]

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)[1]

Solvent: Dichloromethane (DCM) (Anhydrous)[1]
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Equipment: Flame-dried round-bottom flask, addition funnel,

atmosphere.

Step-by-Step Protocol
Step 1: Activation (Acid Chloride Formation)[1]

Setup: Charge a flame-dried flask with 2-chlorophenylacetic acid (e.g., 10.0 mmol) and

anhydrous DCM (20 mL) under nitrogen.

Addition: Add Thionyl chloride (

, 15.0 mmol) dropwise.

Expert Tip: If using Oxalyl chloride, add 1-2 drops of DMF to catalyze the Vilsmeier-Haack

intermediate formation, which significantly accelerates the reaction.

Reflux: Heat the mixture to gentle reflux (

) for 2–3 hours. Monitor by TLC (conversion of acid to non-polar spot) or by observing the
cessation of gas evolution (

).[1]

Concentration: Evaporate the solvent and excess

under reduced pressure (rotary evaporator). Re-dissolve the residue in fresh anhydrous
DCM (10 mL) to remove trace acid gases. Do not purify the intermediate.

Step 2: Amidation (Schotten-Baumann Conditions)
Preparation: In a separate flask, dissolve tert-butylamine (12.0 mmol) and TEA (15.0 mmol)

in DCM (20 mL). Cool to

using an ice bath.

Coupling: Dissolve the crude acid chloride from Step 1 in DCM (10 mL). Add this solution

dropwise to the cold amine solution over 15 minutes.

Critical Control Point: The reaction is exothermic.[1] Maintain internal temperature
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to prevent side reactions.

Completion: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Workup:

Wash organic layer with 1M HCl (2 x 20 mL) to remove unreacted amine and

pyridine/TEA.[1]

Wash with Sat.

(2 x 20 mL) to remove unreacted acid.[1]

Wash with Brine, dry over

, and concentrate.[1]

Method B: Direct Coupling (HATU/EDC)
Rationale: Avoids the use of corrosive thionyl chloride.[1] Preferred for smaller scales or if the

substrate contains acid-sensitive functional groups.[1]

Reagents
Coupling Agent: HATU (1.1 equiv) or EDC

HCl (1.2 equiv) + HOBt (1.2 equiv).[1]

Base: DIPEA (2.0 equiv).[1]

Solvent: DMF or DCM.

Protocol
Dissolve 2-chlorophenylacetic acid (1.0 mmol) in DMF (3 mL).

Add DIPEA (2.0 mmol) and HATU (1.1 mmol). Stir for 5 minutes to activate the acid

(formation of the active ester).[1]

Add tert-butylamine (1.2 mmol).
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Stir at room temperature for 2–12 hours.

Workup: Dilute with Ethyl Acetate (30 mL). Wash extensively with water (3 x) and LiCl

solution (to remove DMF), followed by brine.[1]

Purification & Characterization
The crude product from Method A is typically >90% pure.[1] For pharmaceutical grade purity

(>98%), recrystallization is recommended over column chromatography.[1]

Purification Strategy
Method Solvent System Notes

Recrystallization Hexane / Ethyl Acetate (4:1)

Heat to boiling in EtOAc, add

Hexane until turbid, cool

slowly.

Flash Chromatography
Hexane / EtOAc (Gradient 0-

30%)

Product typically elutes at

~20% EtOAc.[1]

Expected Analytical Data
Physical State: White to off-white crystalline solid.[1]

1H NMR (400 MHz,

):

7.40–7.15 (m, 4H, Ar-H) – Characteristic ortho-substituted pattern.

5.30 (br s, 1H, NH) – Amide proton.[1]

3.65 (s, 2H,

) – Benzylic methylene.

1.35 (s, 9H,

) – Distinctive t-butyl singlet.
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IR Spectrum: ~1640–1650

(Amide I, C=O stretch), ~3300

(N-H stretch).[1]

Experimental Workflow & Decision Tree

Start Synthesis

Scale > 5 grams?

Method A: Acid Chloride
(SOCl2 / DCM)

Yes (Cost/Throughput)

Method B: Coupling Agent
(HATU / DMF)

No (Convenience)

Workup: Acid/Base Wash Workup: EtOAc Extraction + LiCl Wash

Purity Check (TLC/NMR)

Recrystallization
(Hexane/EtOAc)

<98%

Final Product
(>98% Pure)

>98%
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Figure 2: Decision matrix for selecting the synthesis route and purification steps.

Safety & Handling (MSDS Highlights)
2-Chlorophenylacetic acid: Skin and eye irritant.[1] Avoid inhalation of dust.[1]

Thionyl Chloride:DANGER. Reacts violently with water to release HCl and

gases.[1] Causes severe skin burns and eye damage.[1] Handle only in a functioning fume
hood.

tert-Butylamine: Highly flammable liquid and vapor.[1] Toxic if swallowed.[1] Causes severe

skin burns.[1]

Waste Disposal: Quench acid chloride residues slowly with ice/water/bicarbonate before

disposal.[1] Segregate halogenated solvents.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl-2-2-chlorophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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